Cas no 71580-13-7 (1H-Pyrrole, 2-methoxy-)

• Product Name: 1H-Pyrrole, 2-methoxy-
• CAS No: 71580-13-7
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 545354
• PubChem ID: 13795010
• Update Time: 2025-04-19

1H-Pyrrole, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-methoxy-
• 2-methoxy-1H-pyrrole
• DTXSID50549691
• methoxypyrrole
• 71580-13-7

• Inchi： 1S/C5H7NO/c1-7-5-3-2-4-6-5/h2-4,6H,1H3
• InChI Key： FYXXJXKLTCPPHW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN1

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25Ų

Experimental Properties

• PSA: 25.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers